Cas no 122507-47-5 ((D-Pen 2,p-chloro-Phe4,D-Pen 5)-Enkephalin H-Tyr-D-Pen-Gly-p-chloro-Phe-D-Pen-OH (Disulfide Bond))

• Product Name: (D-Pen 2,p-chloro-Phe4,D-Pen 5)-Enkephalin H-Tyr-D-Pen-Gly-p-chloro-Phe-D-Pen-OH (Disulfide Bond)
• CAS No: 122507-47-5
• MF: C₃₀H₃₈ClN₅O₇S₂
• MW: 680.235023975372
• CID: 161277
• PubChem ID: 159564
• Update Time: 2025-10-29

(D-Pen 2,p-chloro-Phe4,D-Pen 5)-Enkephalin H-Tyr-D-Pen-Gly-p-chloro-Phe-D-Pen-OH (Disulfide Bond) Chemical and Physical Properties

Names and Identifiers

• (4S,7S,13S)-13-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-7-[(4-chlorophenyl)methyl]-3,3,14,14-tetramethyl-6,9,12-trioxo-1,2-dithia-5,8,11-triazacyclotetradecane-4-carboxylic acid
• H-TYR-D-PEN-GLY-P-CHLORO-PHE-D-PEN-OH
• (4s,7s,13s)-7-(4-chlorobenzyl)-3,3,14,14-tetramethyl-6,9,12-trioxo-13-(l-tyrosylamino)-1,2-dithia-5,8,11-triazacyclotetradecane-4-carboxylic acid
• [pCl-Phe4]-DPDPE
• Dpdp(Cl)E
• Pcl-dpdpe
• (D-pen2,5
• (PCL-PHE4)-DPDPE
• TYR-D-PEN-GLY-PCL-PHE-D-PEN
• TYR-D-PEN-GLY-P-CHLORO-PHE-D-PEN
• pen(2,5)-4-chloro-phe(4)-enkephali
• (D-Pen 2,p-chloro-Phe4,D-Pen 5)-Enkephalin H-Tyr-D-Pen-Gly-p-chloro-Phe-D-Pen-OH (Disulfide Bond)
• (4S,7S,13S)-13-((S)-2-amino-3-(4-hydroxyphenyl)propanamido)-7-(4-chlorobenzyl)-3,3,14,14-tetramethyl-6,9,12-trioxo-1,2-dithia-5,8,11-triazacyclotetradecane-4-carboxylic acid
• D-Valine, L-tyrosyl-3-mercapto-D-valylglycyl-4-chloro-L-phenylalanyl-3-mercapto-, cyclic (2-5)-disulfide
• (4S,7S,13S)-13-[(S)-2-Amino-3-(4-hydroxy-phenyl)-propionylamino]-7-(4-chloro-benzyl)-3,3,14,14-tetramethyl-6,9,12-trioxo-1,2-dithia-5,8,11-triaza-cyclotetradecane-4-carboxylic acid
• BDBM50068133
• 2,5-Penicillamine-4-(4-chlorophenylalanine)-enkephalin
• Enkephalin, D-pen(2), D-pen(5), p-Cl-phe(4)
• CHEMBL143939
• Enkephalin, penicillamine(2,5)-4-chlorophenylalanine(4)-
• Enkephalin, pen(2,5)-4-chloro-phe(4)-
• (D-Pen2,5, pCl-Phe4)enkephalin
• 2,5-Pen-4-(4-chloro-phe)-enkephalin
• 122507-47-5
• (D-Pen(2)-pcl-phe(4)-D-pen(5))enkephalin
• (D-Pen2,5,P-Cl-phe4)-enkephalin
• (D-PEN2,P-CHLORO-PHE4,D-PEN5)-ENKEPHALIN
• DTXSID30153634
• (D-PEN2,5, P-CL-PHE4)-ENKEPHALIN

• Inchi： 1S/C30H38ClN5O7S2/c1-29(2)23(35-25(39)20(32)13-16-7-11-19(37)12-8-16)27(41)33-15-22(38)34-21(14-17-5-9-18(31)10-6-17)26(40)36-24(28(42)43)30(3,4)45-44-29/h5-12,20-21,23-24,37H,13-15,32H2,1-4H3,(H,33,41)(H,34,38)(H,35,39)(H,36,40)(H,42,43)/t20-,21-,23-,24-/m0/s1
• InChI Key： VTVUYFFDQHWCTJ-WMIMKTLMSA-N
• SMILES： ClC1C=CC(=CC=1)C[C@H]1C(N[C@@H](C(=O)O)C(C)(C)SSC(C)(C)[C@H](C(NCC(N1)=O)=O)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O

Computed Properties

• Exact Mass: 679.19000
• Monoisotopic Mass: 679.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 251A^2
• XLogP3: 0

Experimental Properties

• Density: 1.42
• Boiling Point: 1052°Cat760mmHg
• Flash Point: 590°C
• Refractive Index: 1.657
• PSA: 250.55000
• LogP: 3.84310

(D-Pen 2,p-chloro-Phe4,D-Pen 5)-Enkephalin H-Tyr-D-Pen-Gly-p-chloro-Phe-D-Pen-OH (Disulfide Bond) Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on (D-Pen 2,p-chloro-Phe4,D-Pen 5)-Enkephalin H-Tyr-D-Pen-Gly-p-chloro-Phe-D-Pen-OH (Disulfide Bond)

Exploring the Unique Properties and Applications of (D-Pen 2,p-chloro-Phe4,D-Pen 5)-Enkephalin H-Tyr-D-Pen-Gly-p-chloro-Phe-D-Pen-OH (Disulfide Bond) (CAS No. 122507-47-5)

The peptide (D-Pen 2,p-chloro-Phe4,D-Pen 5)-Enkephalin H-Tyr-D-Pen-Gly-p-chloro-Phe-D-Pen-OH (Disulfide Bond), with the CAS number 122507-47-5, is a modified enkephalin analog that has garnered significant attention in the field of neuroscience and pharmacology. This compound is part of a broader class of peptides known for their interaction with opioid receptors, which play a crucial role in pain modulation and emotional regulation. Researchers are particularly interested in its potential therapeutic applications, especially in the context of chronic pain management and neurological disorders.

One of the most distinctive features of (D-Pen 2,p-chloro-Phe4,D-Pen 5)-Enkephalin is its structural modification, which includes the incorporation of D-Penicillamine (D-Pen) and p-chloro-Phenylalanine (p-chloro-Phe). These modifications enhance the peptide's stability and receptor-binding affinity, making it a valuable tool for studying opioid receptor mechanisms. The disulfide bond in its structure further contributes to its conformational stability, which is critical for its biological activity.

In recent years, the demand for enkephalin analogs like (D-Pen 2,p-chloro-Phe4,D-Pen 5)-Enkephalin has surged due to their potential in addressing the opioid crisis. Unlike traditional opioids, which carry a high risk of addiction and side effects, this peptide offers a more targeted approach to pain relief. Researchers are exploring its ability to selectively activate delta-opioid receptors (DORs), which are associated with fewer adverse effects compared to mu-opioid receptors (MORs). This makes it a promising candidate for developing safer analgesics.

The synthesis and characterization of CAS No. 122507-47-5 require advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC). These methods ensure the production of high-purity peptides, which are essential for both research and potential clinical applications. The peptide's unique structure also makes it a subject of interest in computational chemistry, where molecular modeling is used to predict its interactions with opioid receptors.

Beyond pain management, (D-Pen 2,p-chloro-Phe4,D-Pen 5)-Enkephalin is being investigated for its potential role in treating neurological conditions such as depression and anxiety. Preclinical studies suggest that delta-opioid receptor agonists may have antidepressant-like effects, opening new avenues for mental health therapeutics. This aligns with the growing interest in non-addictive alternatives for treating mood disorders, a topic that has gained traction in both scientific and public discussions.

The market for peptide-based therapeutics is expanding rapidly, driven by advancements in biotechnology and increasing investment in personalized medicine. (D-Pen 2,p-chloro-Phe4,D-Pen 5)-Enkephalin exemplifies the potential of peptides to bridge the gap between small molecules and biologics, offering a balance of specificity and manufacturability. As research continues, this peptide could play a pivotal role in the development of next-generation neuropharmaceuticals.

For researchers and pharmaceutical companies, understanding the properties and applications of CAS No. 122507-47-5 is essential. Its unique modifications and receptor selectivity make it a valuable compound for both basic research and drug development. As the scientific community seeks safer and more effective treatments for pain and neurological disorders, peptides like (D-Pen 2,p-chloro-Phe4,D-Pen 5)-Enkephalin are likely to remain at the forefront of innovation.

In summary, (D-Pen 2,p-chloro-Phe4,D-Pen 5)-Enkephalin H-Tyr-D-Pen-Gly-p-chloro-Phe-D-Pen-OH (Disulfide Bond) represents a fascinating area of study in peptide chemistry and neuropharmacology. Its structural uniqueness, combined with its potential therapeutic benefits, makes it a compound of significant interest. Whether you are a researcher exploring opioid receptors or a developer seeking novel analgesics, this peptide offers a wealth of opportunities for scientific and medical advancement.